2-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(p-tolyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-(4-methylphenyl)pyridazin-3-one
• InChI: InChI=1S/C22H20N4O3/c1-3-28-18-6-4-5-17(13-18)22-23-20(29-25-22)14-26-21(27)12-11-19(24-26)16-9-7-15(2)8-10-16/h4-13H,3,14H2,1-2H3
• InChI Key: CDIYJKQNOJLHGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)C
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

2-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(p-tolyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(p-tolyl)pyridazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(p-tolyl)pyridazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds have been a focal point of research, providing foundational knowledge for understanding the chemical properties and reactivity of 2-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(p-tolyl)pyridazin-3(2H)-one. Studies such as those by Abou-Elmagd et al. (2015) and others have elaborated on methods to construct related pyridazinone derivatives and other heterocyclic compounds, highlighting the versatility and synthetic utility of these frameworks in medicinal chemistry and materials science (Abou-Elmagd et al., 2015).

Biological Activity

Research has also delved into the biological activities of pyridazinone derivatives, aiming to uncover their potential therapeutic applications. For instance, the study of various heterocycles, including pyridazinones, has shown a range of biological activities, such as antimicrobial properties, which could be leveraged in drug discovery and development processes. This aspect is crucial for identifying new therapeutic agents with improved efficacy and safety profiles.

Molecular Modeling and Computational Studies

Computational studies offer insights into the molecular structure, electronic properties, and interaction mechanisms of compounds, facilitating the rational design of derivatives with optimized properties. Theoretical investigations, such as those by Kalai et al. (2021), contribute to understanding the electronic structure and reactivity of pyridazinone derivatives, aiding in the development of compounds with desired biological or physical properties (Kalai et al., 2021).